Cas no 660408-08-2 (Methyl 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate)

Methyl 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate is a brominated pyrazole derivative with a methyl ester functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. The bromine substituent at the 4-position enhances reactivity for further functionalization, such as cross-coupling reactions, while the ester group offers flexibility for hydrolysis or transesterification. Its stable, crystalline form ensures ease of handling and storage. The 1,3-dimethyl substitution pattern on the pyrazole ring contributes to steric and electronic tuning, making it valuable for designing bioactive molecules. Suitable for research and industrial applications requiring precise structural modifications.

Methyl 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate structure

660408-08-2 structure

Product Name:Methyl 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate

CAS No:660408-08-2

MF:C₇H₉BrN₂O₂

MW:233.062560796738

MDL:MFCD19691762

CID:1698064

PubChem ID:56723871

Update Time:2025-10-29

Methyl 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-carboxylic acid, 4-bromo-1,3-dimethyl-, methyl ester
- methyl 4-bromo-2,5-dimethylpyrazole-3-carboxylate
- AKOS015997348
- STL237465
- CS-0314634
- MFCD19691762
- methyl 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate
- BBL033072
- VS-11784
- 660408-08-2
- F83649
- methyl4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate
- SCHEMBL25759724
- DTXSID90718228
- NWCFXOKZBLZXJD-UHFFFAOYSA-N
- 4-bromo-1,3-dimethyl-1H-pyrazole-5-carboxylic acid, methyl ester
- DB-209335
- Methyl 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate
- MDL： MFCD19691762
- Inchi： 1S/C7H9BrN2O2/c1-4-5(8)6(7(11)12-3)10(2)9-4/h1-3H3
- InChI Key： NWCFXOKZBLZXJD-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NN(C)C=1C(=O)OC

Computed Properties

Exact Mass: 231.98477
Monoisotopic Mass: 231.98474g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 293.8±35.0 °C at 760 mmHg
Flash Point: 131.5±25.9 °C
PSA: 44.12
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 4-Bromo-1,3-dimethyl-1H-pyrazole-5-carboxylate Pricemore >>

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